Cas no 28244-99-7 (4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside)

4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside structure
28244-99-7 structure
Product Name:4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside
CAS No:28244-99-7
MF:C21H26O9S
MW:454.490746021271
CID:251917
PubChem ID:10366693
Update Time:2025-10-29

4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside,4-methylphenyl 1-thio-, 2,3,4,6-tetraacetate
    • 4-METHYLPHENYL 2,3,4,6-TETRA-O-ACETYL-B-D-THIOGALACTOPYRANOSIDE
    • AG-E-90476
    • b-D-Galactopyranoside,4-methylphenyl 1-thio-, tetraacetate (9CI)
    • CTK8F6141
    • Galactopyranoside, p-tolyl 1-thio-, tetraacetate,b-D- (8CI)
    • Galactopyranoside,p-tolyl 1-thio-, tetraacetate (7CI)
    • SureCN5326071
    • (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-(p-tolylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
    • [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-methylphenyl)sulfanyloxan-2-yl]methyl acetate
    • 4-Methylphenyl2,3,4,6-tetra-O-acetyl-b-D-thiogalactopyranoside
    • 4'-Methylphenyl-1-thio-.beta.-d-galactoside, tetraacetate(ester)
    • [(2R, 3S, 4S, 5R, 6S)-3, 4, 5-triacetyloxy-6-(4-methylphenyl)sulfanyloxan-2-yl]methyl acetate
    • 4-Methylphenyl 2,3,4,6-tetra-o-acetyl-beta-d-thiogalactopyranoside
    • 4-Methylphenyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside #
    • 28244-99-7
    • 4'-Methylphenyl-1-thio-.beta.-d-galactoside, tetraacetate
    • p-Tolyl-(2,3,4,6-tetra-O-Acetyl)-1-thio-beta-D-galactopyranoside
    • XRFOIRMXQHXTRL-IFLJBQAJSA-N
    • 4-Methylphenyl 2,3,4,6-tetra-O-acetyl-1-thio-beta-D-galactopyranoside
    • DTXSID00438768
    • W-202185
    • SCHEMBL5326071
    • 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside
    • Inchi: 1S/C21H26O9S/c1-11-6-8-16(9-7-11)31-21-20(29-15(5)25)19(28-14(4)24)18(27-13(3)23)17(30-21)10-26-12(2)22/h6-9,17-21H,10H2,1-5H3/t17-,18+,19+,20-,21+/m1/s1
    • InChI Key: XRFOIRMXQHXTRL-IFLJBQAJSA-N
    • SMILES: S(C1C=CC(C)=CC=1)[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 454.12975358g/mol
  • Monoisotopic Mass: 454.12975358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Melting Point: 115-116℃
  • PSA: 139.73000
  • LogP: 2.17020

4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside Pricemore >>

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Additional information on 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside

Comprehensive Guide to 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside (CAS No. 28244-99-7)

4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside (CAS No. 28244-99-7) is a specialized thioglycoside derivative widely used in carbohydrate chemistry and glycobiology research. This compound belongs to the class of acetylated thiogalactosides, which are pivotal intermediates in the synthesis of complex oligosaccharides and glycoconjugates. With the increasing demand for advanced glycochemicals in drug development and diagnostics, this compound has garnered significant attention from researchers and pharmaceutical industries alike.

The molecular structure of 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside features a β-D-thiogalactopyranoside core protected by acetyl groups at the 2, 3, 4, and 6 positions, enhancing its stability and reactivity in synthetic applications. The 4-methylphenyl moiety further contributes to its utility as a glycosyl donor in enzymatic and chemical glycosylation reactions. Researchers often explore its role in the synthesis of glycosphingolipids and glycoproteins, which are critical in studying cell signaling and immune responses.

One of the key applications of 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside is in the development of glycosidase inhibitors, which are potential therapeutics for metabolic disorders and viral infections. Recent studies have highlighted its relevance in designing COVID-19-related glycoconjugate vaccines, where precise carbohydrate moieties are essential for eliciting targeted immune responses. This aligns with the growing interest in glycobiology-based therapeutics and personalized medicine.

From a commercial perspective, the demand for acetylated thiogalactosides like this compound has surged due to their role in biopharmaceutical production and diagnostic reagent development. Manufacturers and suppliers emphasize high-purity grades to meet the stringent requirements of academic and industrial research. The compound's stability under various conditions makes it a preferred choice for long-term storage and international shipping.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside to reduce environmental impact. Innovations such as enzyme-catalyzed acetylation and solvent-free reactions are gaining traction, addressing the need for sustainable practices in chemical synthesis. This trend resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

For laboratory handling, 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside should be stored in a cool, dry place, away from light and moisture to maintain its integrity. Standard safety protocols, including the use of gloves and goggles, are recommended during handling. While it is not classified as hazardous under normal conditions, proper disposal methods should be followed in compliance with local regulations.

The future of 4-Methylphenyl 2,3,4,6-Tetra-O-acetyl-β-D-thiogalactopyranoside looks promising, with ongoing research into its applications in glycan microarray technology and cancer biomarker discovery. As glycobiology continues to intersect with fields like immunotherapy and nanomedicine, this compound is poised to play a pivotal role in advancing scientific and medical breakthroughs. Its versatility and reliability make it a staple in the toolkit of chemists and biologists worldwide.

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